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Compound of Interest

Compound Name: Bisfentidine

CAS No.: 96153-56-9

Cat. No.: B1618943

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the structure-activity relationship (SAR) of

Bisfentidine and its analogs as potent histamine H₂ receptor antagonists. Bisfentidine, a

member of the (imidazolylphenyl)formamidine class of compounds, has demonstrated

significant potential in the modulation of gastric acid secretion. This document outlines the

quantitative pharmacological data, detailed experimental methodologies, and key signaling

pathways associated with this class of compounds, offering valuable insights for researchers

and professionals in drug development.

Quantitative Pharmacological Data
The following tables summarize the histamine H₂ receptor antagonist activity of Bisfentidine
and its analogs. The data is derived from studies on the antagonism of the histamine-

stimulated chronotropic response in the guinea pig atrium and the inhibition of gastric acid

secretion in rats.
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Table 1: Histamine H₂ Receptor Antagonist Affinity of N-Substituted

(Imidazolylphenyl)formamidines

Compound R pKa (Formamidine) KB (nM)

3a -CH₂CH₃ 8.65 177

3b -CH₂CH₂F 8.12 61

3c -CH₂CHF₂ 6.60 21

3d -CH₂CF₃ 6.14 7.6

Bisfentidine (17) -CH(CH₃)₂ 8.80
Data not explicitly

found in this format

KB values were determined from the antagonism of the histamine-stimulated chronotropic

response on guinea pig atria[1]. A lower KB value indicates a higher binding affinity.

Table 2: In Vivo Gastric Antisecretory Activity of (Imidazolylphenyl)formamidines

Compound R
Relative Potency (vs.
Cimetidine)

15 -CH₃ 20-50x

16 -C₂H₅ 20-50x

Bisfentidine (17) -CH(CH₃)₂ 20-50x

18 -n-C₃H₇ 20-50x

19 -CH₂CH₂OH 20-50x

20 -CH₂CH₂OCH₃ 20-50x

Relative potency was determined in vivo by assessing the inhibition of gastric acid secretion.

Experimental Protocols
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The following are detailed methodologies for the key experiments cited in the characterization

of Bisfentidine and its analogs.

Histamine H₂ Receptor Binding Assay (Guinea Pig
Atrium)
This protocol describes a functional assay to determine the antagonist affinity (KB) of test

compounds at the histamine H₂ receptor by measuring the inhibition of histamine-induced

chronotropic effects in isolated guinea pig atria.

Methodology:

Tissue Preparation:

Male guinea pigs (300-350 g) are sacrificed by cervical dislocation.

The hearts are rapidly excised and placed in oxygenated Krebs-Henseleit solution at 32

°C.

The spontaneously beating right atria are dissected and mounted in a 10-mL organ bath

containing Krebs-Henseleit solution, maintained at 32 °C and bubbled with 95% O₂ and

5% CO₂.

The atrial rate is recorded isometrically using a force-displacement transducer connected

to a polygraph.

Experimental Procedure:

The atria are allowed to equilibrate for 60 minutes, with the bathing solution being

changed every 15 minutes.

A cumulative concentration-response curve to histamine is obtained to establish a

baseline.

The atria are then washed and incubated with the test compound (e.g., Bisfentidine
analog) at a single concentration for 30 minutes.
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A second cumulative concentration-response curve to histamine is then generated in the

presence of the antagonist.

This procedure is repeated with different concentrations of the antagonist.

Data Analysis:

The dose-ratio for each antagonist concentration is calculated.

A Schild plot is constructed by plotting the log (dose-ratio - 1) against the negative

logarithm of the molar concentration of the antagonist.

The pA₂ value, which is the negative logarithm of the molar concentration of an antagonist

that produces a dose-ratio of 2, is determined from the x-intercept of the Schild plot. The

KB is the antilog of the negative pA₂.

In Vivo Gastric Acid Secretion Assay (Rat Model)
This protocol details the in vivo assessment of the gastric antisecretory activity of Bisfentidine
and its analogs in rats.

Methodology:

Animal Preparation:

Male Wistar rats (200-250 g) are fasted for 24 hours with free access to water.

The rats are anesthetized with urethane (1.25 g/kg, i.p.).

A tracheal cannula is inserted to ensure a clear airway.

The stomach is exposed via a midline laparotomy, and the pylorus is ligated.

A double-lumen cannula is inserted into the stomach through the esophagus and secured.

Gastric Perfusion and Sample Collection:

The stomach is continuously perfused with saline (0.9% NaCl) at a rate of 1 mL/min.
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The perfusate is collected every 15 minutes.

Gastric acid secretion is stimulated by a continuous intravenous infusion of a

secretagogue, such as histamine or pentagastrin.

Drug Administration and Measurement:

Once a stable plateau of acid secretion is achieved, the test compound is administered

intravenously or intraduodenally.

The collected gastric perfusate samples are titrated with 0.01 N NaOH to a pH of 7.0 to

determine the acid concentration.

The acid output is expressed as micromoles of H⁺ per minute.

Data Analysis:

The percentage inhibition of acid secretion is calculated by comparing the acid output

before and after drug administration.

The ED₅₀ value (the dose required to produce 50% of the maximum inhibitory effect) is

determined from the dose-response curve.

Signaling Pathways and Logical Relationships
Histamine H₂ Receptor Signaling Pathway
Bisfentidine acts as a competitive antagonist at the histamine H₂ receptor, which is a G-

protein coupled receptor (GPCR). The binding of histamine to the H₂ receptor activates a

stimulatory G-protein (Gs), which in turn activates adenylyl cyclase. This enzyme catalyzes the

conversion of ATP to cyclic AMP (cAMP). Increased intracellular cAMP levels activate Protein

Kinase A (PKA), which then phosphorylates various downstream targets, ultimately leading to

the stimulation of the proton pump (H⁺/K⁺-ATPase) in gastric parietal cells and subsequent

acid secretion. Bisfentidine blocks this cascade by preventing the initial binding of histamine to

the H₂ receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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